3-Methoxy-5-nitrobenzaldehyde
Overview
Description
3-Methoxy-5-nitrobenzaldehyde is a compound with the molecular weight of 181.15 . It is also known as 5-Nitrovanillin, a derivative of vanillin in which the hydrogen ortho- to the hydroxy group is substituted by a nitro group .
Synthesis Analysis
The synthesis of 3-Methoxy-5-nitrobenzaldehyde involves the nitration of vanillin to form 4-hydroxy-3-methoxy-5-nitrobenzaldehyde . It can also be used for the synthesis of Schiff bases . The compound is reactive towards amine, forming 4-{(E)-[(4-aryl)imine]methyl}-2-methoxy-6-nitrophenol .Molecular Structure Analysis
The molecular structure of 3-Methoxy-5-nitrobenzaldehyde can be viewed using Java or Javascript . It contains many reactive functional groups including a nitro group, a hydroxyl group, a methoxy group, and an aldehyde group .Chemical Reactions Analysis
3-Methoxy-5-nitrobenzaldehyde undergoes various chemical reactions. For instance, it can undergo a 1,4-diaza bicyclo [2.2.2]octane-catalyzed reaction with methyl vinyl ketone (MVK) to afford normal Baylis-Hillman adduct, the MVK dimer, and a pair of diastereomeric bis - (MVK)Baylis-Hillman adducts .Physical And Chemical Properties Analysis
3-Methoxy-5-nitrobenzaldehyde is a white to yellow solid .Scientific Research Applications
Synthesis of Schiff Bases
Schiff bases are compounds containing an azomethine (-C=N-) group, formed by the condensation of a primary amine with a carbonyl compound such as an aldehyde or ketone . 3-Methoxy-5-nitrobenzaldehyde can be used in the synthesis of Schiff bases .
Development of HPLC Chromatographic Method
High-performance liquid chromatography (HPLC) is a technique in analytical chemistry used to separate, identify, and quantify each component in a mixture . 3-Methoxy-5-nitrobenzaldehyde has been used in the development of an HPLC chromatographic method for the analysis of novel Schiff bases .
Synthesis of 8-Hydroxyquinazoline
8-Hydroxyquinazoline is a chemical compound that has been synthesized using 3-Methoxy-2-nitrobenzaldehyde .
Synthesis of Methy-3-Methoxyanthranilate
Methy-3-methoxyanthranilate is another compound that has been synthesized using 3-Methoxy-2-nitrobenzaldehyde .
Synthesis of 3-Methoxy-2-Nitrobenzylidene Bis Formamide
3-Methoxy-2-nitrobenzylidene bis formamide is a compound that has been synthesized using 3-Methoxy-2-nitrobenzaldehyde .
Safety And Hazards
Future Directions
properties
IUPAC Name |
3-methoxy-5-nitrobenzaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7NO4/c1-13-8-3-6(5-10)2-7(4-8)9(11)12/h2-5H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XZFQLZGPDRXXHV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1)[N+](=O)[O-])C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70478292 |
Source
|
| Record name | 3-METHOXY-5-NITROBENZALDEHYDE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70478292 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
181.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Methoxy-5-nitrobenzaldehyde | |
CAS RN |
354512-22-4 |
Source
|
| Record name | 3-METHOXY-5-NITROBENZALDEHYDE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70478292 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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